Cas no 35195-80-3 (4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid)
35195-80-3 structure
Product Name:4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid
CAS No:35195-80-3
MF:C12H11NO2S
MW:233.286241769791
CID:1468930
PubChem ID:215198
Update Time:2025-04-20
4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid
- 4-Methyl-3-(4-methyl-2-thiazolyl)-benzoesaeure [German]
- 35195-80-3
- 4-Methyl-3-(4-methyl-2-thiazolyl)-benzoesaeure
- DTXSID20188692
- A824800
- Benzoic acid, 4-methyl-3-(4-methyl-2-thiazolyl)-
- 4-Methyl-3-(4-methyl-2-thiazolyl)benzoic acid
-
- Inchi: 1S/C12H11NO2S/c1-7-3-4-9(12(14)15)5-10(7)11-13-8(2)6-16-11/h3-6H,1-2H3,(H,14,15)
- InChI Key: VQZGXZBEJGSPGP-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C1C=C(C(=O)O)C=CC=1C
Computed Properties
- Exact Mass: 233.05113
- Monoisotopic Mass: 233.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.278
- Boiling Point: 450.2°C at 760 mmHg
- Flash Point: 226°C
- Refractive Index: 1.617
- PSA: 50.19
4-methyl-3-(4-methyl-1,3-thiazol-2-yl)benzoic acid Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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